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Compound of Interest

Compound Name: Metoxadiazone

Cat. No.: B1210434

Metoxadiazone: An In-depth Technical Guide

An Overview of an Obscure Oxadiazolone Insecticide

Metoxadiazone, a synthetic insecticide belonging to the oxadiazolone chemical class, presents
a case of limited public domain information despite its classification as a pesticide. This
technical guide aims to consolidate the available scientific and technical data on
Metoxadiazone, focusing on its discovery, history, chemical properties, and biological activity
as an insecticide. However, it is important to note that detailed information regarding its
developmental timeline, specific synthesis protocols, quantitative efficacy data, and precise
mode of action is not extensively documented in readily accessible scientific literature or patent
databases.

Introduction to Metoxadiazone

Metoxadiazone is identified by the IUPAC name 5-methoxy-3-(2-methoxyphenyl)-1,3,4-
oxadiazol-2(3H)-one and the CAS Registry Number 60589-06-2. Its chemical formula is
C10H10N204. As an oxadiazolone insecticide, it is characterized by a five-membered
heterocyclic ring containing one oxygen and two nitrogen atoms.

Discovery and History

The specific details surrounding the discovery and historical development of Metoxadiazone
are not well-documented in the public scientific literature. Information regarding the pioneering
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research institution or corporation, the key scientists involved in its synthesis and
characterization, and the timeline of its development and commercialization remains largely
unavailable. The history of oxadiazolone insecticides as a broader class began with discoveries
of their biological activities, leading to the development of various compounds for use in
agriculture and public health.

Chemical Synthesis

While a precise, step-by-step experimental protocol for the industrial synthesis of
Metoxadiazone is not publicly available, the general synthesis of 1,3,4-oxadiazole derivatives
is well-established in organic chemistry. These syntheses often involve the cyclization of
acylhydrazines or related precursors. One common pathway to form the 1,3,4-oxadiazol-2-one
ring system involves the reaction of a hydrazide with phosgene or a phosgene equivalent,
followed by cyclization.

A plausible synthetic route to Metoxadiazone could start from 2-methoxybenzoic acid. This
starting material would likely be converted to its corresponding hydrazide, 2-
methoxybenzohydrazide. Subsequent reaction with a suitable reagent to introduce the carbonyl
and methoxy groups on the oxadiazole ring would lead to the final product.

Hypothetical Synthesis Pathway

Caption: A potential synthetic pathway for Metoxadiazone.

Mode of Action

The precise biochemical mode of action of Metoxadiazone is not definitively established in
publicly available literature. The Insecticide Resistance Action Committee (IRAC) classification
for Metoxadiazone is listed as "Not known". Generally, insecticides exert their effects by
targeting the nervous system or other vital physiological processes in insects. Based on its
chemical structure as an oxadiazolone, it may interfere with nerve function or energy
metabolism. However, without specific research data, any proposed mechanism remains
speculative.

Insecticidal Activity and Efficacy
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Metoxadiazone is reported to have contact and stomach poison activity against a range of
insect pests. Anecdotal evidence suggests its use in household insecticide formulations, often
in combination with other active ingredients like pyrethroids. A case report from Japan
documented instances of dyspnea in humans following inhalation of a household insecticide
containing both pyrethroids and Metoxadiazone[1]. This suggests its use in formulations for
controlling common domestic pests.

Unfortunately, a comprehensive and publicly accessible dataset of its insecticidal efficacy, such
as median lethal concentration (LCso) or median lethal dose (LDso) values against specific pest
species, is not available. This lack of quantitative data makes it difficult to assess its potency
and spectrum of activity in comparison to other insecticides.

Toxicological Profile

The toxicological profile of Metoxadiazone is not extensively detailed in the public domain. The
aforementioned case report on respiratory issues in humans after inhalation exposure indicates
a potential for toxicity. As with all pesticides, its use would require a thorough evaluation of its
effects on non-target organisms and the environment.

Data Summary

Due to the limited availability of specific data, a comprehensive quantitative summary is not
possible. The following table represents the basic chemical and physical properties that are

known.
Property Value
5-methoxy-3-(2-methoxyphenyl)-1,3,4-
IUPAC Name ] y-3( ypheny)
oxadiazol-2(3H)-one
CAS Number 60589-06-2
Molecular Formula C10H10N20a4
IRAC MoA Not Known
Conclusion
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Metoxadiazone remains an enigmatic insecticide within the broader class of oxadiazolones.
While its chemical identity is established, the critical details regarding its discovery, a specific
and reproducible synthesis protocol, quantitative insecticidal efficacy, and a defined mode of
action are conspicuously absent from the public scientific record. This lack of information
suggests that Metoxadiazone may be an older, less commercially significant, or regionally
used insecticide with limited contemporary research interest. Further in-depth studies and the
release of proprietary data would be necessary to construct a more complete and technically
robust understanding of this particular insecticide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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